[5-(4-Dimethylamino-benzylidene)-2,4-dioxo-thiazolidin-3-yl]-acetic acid

• Molecular Formula: C14H14N2O4S
• Molecular Weight: 306.34 g/mol
• IUPAC Name: 2-[(5Z)-5-[[4-(dimethylamino)phenyl]methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]acetic acid
• InChI: InChI=1S/C14H14N2O4S/c1-15(2)10-5-3-9(4-6-10)7-11-13(19)16(8-12(17)18)14(20)21-11/h3-7H,8H2,1-2H3,(H,17,18)/b11-7-
• InChI Key: KVXQWMJSDDXKAV-XFFZJAGNSA-N
• Isomeric SMILES: CN(C)C1=CC=C(C=C1)/C=C\2/C(=O)N(C(=O)S2)CC(=O)O
• SMILES: CN(C)C1=CC=C(C=C1)C=C2C(=O)N(C(=O)S2)CC(=O)O

Description

[5-(4-Dimethylamino-benzylidene)-2,4-dioxo-thiazolidin-3-yl]-acetic acid, also known as DMTA, is a thiazolidine derivative that has been extensively studied for its potential applications in various fields of science. It is a yellow crystalline powder that is soluble in organic solvents. DMTA has been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Mechanism of Action

The mechanism of action of [5-(4-Dimethylamino-benzylidene)-2,4-dioxo-thiazolidin-3-yl]-acetic acid is not fully understood, but it is believed to involve the inhibition of enzymes involved in various biological processes. [5-(4-Dimethylamino-benzylidene)-2,4-dioxo-thiazolidin-3-yl]-acetic acid has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory prostaglandins. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death.
Biochemical and Physiological Effects:
[5-(4-Dimethylamino-benzylidene)-2,4-dioxo-thiazolidin-3-yl]-acetic acid has been shown to exhibit a wide range of biochemical and physiological effects in various studies. It has been shown to reduce the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). [5-(4-Dimethylamino-benzylidene)-2,4-dioxo-thiazolidin-3-yl]-acetic acid has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. In addition, [5-(4-Dimethylamino-benzylidene)-2,4-dioxo-thiazolidin-3-yl]-acetic acid has been shown to have antioxidant properties, which could be useful in the prevention of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

[5-(4-Dimethylamino-benzylidene)-2,4-dioxo-thiazolidin-3-yl]-acetic acid has several advantages for use in lab experiments. It is easy to synthesize, and the yield is high. [5-(4-Dimethylamino-benzylidene)-2,4-dioxo-thiazolidin-3-yl]-acetic acid is also stable under normal laboratory conditions and can be stored for extended periods without degradation. However, [5-(4-Dimethylamino-benzylidene)-2,4-dioxo-thiazolidin-3-yl]-acetic acid has some limitations for use in lab experiments. It is insoluble in water, which limits its use in aqueous-based experiments. In addition, [5-(4-Dimethylamino-benzylidene)-2,4-dioxo-thiazolidin-3-yl]-acetic acid has not been extensively studied for its toxicity, and caution should be taken when handling it.

Future Directions

There are several future directions for the study of [5-(4-Dimethylamino-benzylidene)-2,4-dioxo-thiazolidin-3-yl]-acetic acid. One potential area of research is the development of new antibiotics based on the structure of [5-(4-Dimethylamino-benzylidene)-2,4-dioxo-thiazolidin-3-yl]-acetic acid. Another potential area of research is the use of [5-(4-Dimethylamino-benzylidene)-2,4-dioxo-thiazolidin-3-yl]-acetic acid in the treatment of inflammatory diseases such as arthritis and asthma. Additionally, further studies are needed to fully understand the mechanism of action of [5-(4-Dimethylamino-benzylidene)-2,4-dioxo-thiazolidin-3-yl]-acetic acid and its potential applications in cancer therapy.

Synthesis Methods

[5-(4-Dimethylamino-benzylidene)-2,4-dioxo-thiazolidin-3-yl]-acetic acid can be synthesized by the reaction of 4-dimethylaminobenzaldehyde with thioacetic acid in the presence of a base. The resulting product is then oxidized with hydrogen peroxide to form [5-(4-Dimethylamino-benzylidene)-2,4-dioxo-thiazolidin-3-yl]-acetic acid. This synthesis method is simple and efficient, and the yield of [5-(4-Dimethylamino-benzylidene)-2,4-dioxo-thiazolidin-3-yl]-acetic acid is high.

Scientific Research Applications

[5-(4-Dimethylamino-benzylidene)-2,4-dioxo-thiazolidin-3-yl]-acetic acid has been extensively studied for its potential applications in various fields of science. It has been shown to exhibit antimicrobial activity against a wide range of bacteria and fungi, making it a potential candidate for the development of new antibiotics. [5-(4-Dimethylamino-benzylidene)-2,4-dioxo-thiazolidin-3-yl]-acetic acid has also been shown to have anti-inflammatory properties, which could be useful in the treatment of inflammatory diseases such as arthritis and asthma.